5-Fluoro-4-(4-methoxyphenyl)-1H-pyrimidin-6-one

• IUPAC Name: 5-fluoro-4-(4-methoxyphenyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H9FN2O2/c1-16-8-4-2-7(3-5-8)10-9(12)11(15)14-6-13-10/h2-6H,1H3,(H,13,14,15)
• InChI Key: PXLPKIRKZMFWIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=O)NC=N2)F
• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol

Description

5-Fluoro-4-(4-methoxyphenyl)-1H-pyrimidin-6-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is commonly referred to as FMMP, and its molecular formula is C13H10FN3O2.

Mechanism of Action

The mechanism of action of FMMP involves the inhibition of various enzymes and receptors in the body. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to bind to the dopamine D3 receptor, a target for the treatment of Parkinson's disease.
Biochemical and Physiological Effects:
FMMP has been found to have several biochemical and physiological effects on the body. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce oxidative stress and inflammation in the brain, and inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

FMMP has several advantages for lab experiments, including its potency, selectivity, and low toxicity. However, it also has some limitations, such as its poor solubility in aqueous solutions and its instability under certain conditions.

Future Directions

There are several future directions for the research and development of FMMP. One potential area of study is the optimization of its chemical structure to improve its therapeutic efficacy and reduce its toxicity. Another direction is to investigate its potential applications in other diseases, such as viral infections and autoimmune disorders. Additionally, the development of novel drug delivery systems for FMMP could enhance its bioavailability and improve its clinical efficacy.

Synthesis Methods

The synthesis of FMMP involves the reaction between 4-methoxybenzaldehyde and 5-fluoro-6-hydroxy-1H-pyrimidine-4-one in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

FMMP has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to exhibit potent cytotoxic activity against cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been found to possess neuroprotective properties by reducing oxidative stress and inflammation in the brain.